1,12-Bis(pyridinium)dodecane dibromide
Cat. No. B8592690
M. Wt: 486.3 g/mol
InChI Key: PMSGJGLFWZJSFR-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US08546415B2
Procedure details
1,12-Dibromododecane (mmol) was added to a solution (30 mL) of dry pyridine, and the solution heated for 24 hours at 65° C. The resulting precipitate was filtered, and the product washed five times with dry diethyl ether. The resulting white solid was isolated in a 93% yield. 1H NMR (300 MHz, DMSO-D6) δ 9.15 (2H, d, C2&C6-H), 8.62 (1H, t, C4-H), 8.19 (2H, t, C3&C5-H), 4.61 (2H, t, C′1-CH2), 1.88 (2H, m, C′2-CH2), 1.22 (8H, m, C′3-6-CH2); 13C NMR (75 MHz, DMSO-D6) δ 145.3, 144.6, 127.9, 60.7, 30.8, 28.9, 28.8, 28.5, 25.4.
Yield
93%
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13]Br.[N:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>>[Br-:1].[Br-:1].[CH2:2]([N+:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][N+:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCCCCCCCCCBr
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was filtered
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WASH
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Type
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WASH
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Details
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the product washed five times with dry diethyl ether
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting white solid was isolated in a 93% yield
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Outcomes
Product
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Name
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Type
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Smiles
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[Br-].[Br-].C(CCCCCCCCCCC[N+]1=CC=CC=C1)[N+]1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
